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Compound of Interest

Compound Name: Sivelestat sodium

Cat. No.: B1662473

This document provides essential safety and logistical information for the proper disposal of
Sivelestat sodium, a selective neutrophil elastase inhibitor used in research. Adherence to
these procedures is critical for maintaining a safe laboratory environment and ensuring
compliance with waste disposal regulations.

For researchers, scientists, and drug development professionals, understanding the correct
handling and disposal of chemical reagents is a fundamental aspect of laboratory safety.
Sivelestat sodium, while not classified as a hazardous substance according to the Globally
Harmonized System (GHS), should be managed with care, following institutional and regulatory
guidelines for chemical waste.

Summary of Material Properties

A summary of key characteristics of Sivelestat sodium relevant to its handling and disposal is
presented below.
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Property Data Source

N-{2-[({4-[(2,2-

) Dimethylpropanoyl)oxy]phenyl}
Chemical Name _ _ [1]
sulfonyl)amino]benzoyl}glycine

sodium salt
Synonyms ONO-5046, LY544349 [1][2]
Appearance Crystalline solid [2]

o Not a hazardous substance or
GHS Hazard Classification ] [3]
mixture

Storage Temperature -20°C for long-term stability [2]

Soluble in DMSO (15 mg/ml),
N dimethyl formamide (25
Solubility [2]
mg/ml), and ethanol (0.3

mg/ml)

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Sivelestat
sodium and its associated waste materials. This process is designed to align with general best
practices for chemical waste management in a laboratory setting.

Personal Protective Equipment (PPE)

Before handling Sivelestat sodium for disposal, ensure appropriate PPE is worn. This
includes:

o Standard laboratory coat
o Safety glasses

 Nitrile gloves|3]

Waste Identification and Segregation
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All materials contaminated with Sivelestat sodium must be treated as chemical waste. This
includes:

Unused or expired Sivelestat sodium solid.

Solutions containing Sivelestat sodium.

Contaminated labware (e.g., pipette tips, tubes, flasks).

Spill cleanup materials.

Segregate this waste from other waste streams in the laboratory. It is crucial to prevent mixing
with incompatible chemicals.

Disposal of Solid Sivelestat Sodium

o Containerize: Place the solid Sivelestat sodium in a clearly labeled, sealed container. The
original product container is often the best choice.[4]

o Labeling: Affix a hazardous waste label to the container. The label must include the full
chemical name ("Sivelestat sodium”), the quantity, and the date. Do not use abbreviations.

[5]

o Storage: Store the sealed container in a designated chemical waste accumulation area,
away from incompatible materials, until collection by your institution's Environmental Health
and Safety (EHS) office or a licensed waste disposal contractor.[3][5]

Disposal of Solutions Containing Sivelestat Sodium

e Do Not Drain Dispose: Do not dispose of solutions containing Sivelestat sodium down the
sanitary sewer. While it is not classified as hazardous, general guidelines prohibit the drain
disposal of laboratory chemicals unless specifically approved by local authorities and
institutional policy.[4]

o Containerize: Collect the aqueous or solvent-based solutions in a compatible, leak-proof
waste container.
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o Labeling: Clearly label the container with "Hazardous Waste," the full chemical name
("Sivelestat sodium"), the solvent used, and the estimated concentration and volume.

o Storage: Keep the container sealed and store it in the designated waste accumulation area
for pickup.

Decontamination and Disposal of Empty Containers

o Triple Rinsing: Empty containers that held Sivelestat sodium should be triple-rinsed with a
suitable solvent in which the compound is soluble (e.g., ethanol, DMSO).[5][6]

o Collect Rinsate: The solvent rinsate must be collected and disposed of as chemical waste
along with the Sivelestat sodium solutions.[5][6]

o Container Disposal: After triple rinsing, deface or remove the original label from the empty
container. It may then be disposed of in the regular laboratory glass or plastic recycling, or
trash, in accordance with your institution's policies.[4]

Spill Cleanup

o Containment: In case of a spill, avoid raising dust if it is a solid.[3]

o Cleanup: Mechanically pick up the solid material or absorb the liquid with an inert material
(e.g., vermiculite, sand).

» Disposal: Place all cleanup materials and contaminated PPE into a sealed container and
label it as hazardous waste for disposal.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Sivelestat sodium waste.
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Containerize Spill Collect in Waste

Containerize & Label Triple Rinse with Collect Rinsate as
Hasies favel Gl @ L] Appropriate Solvent Chemical Waste

Dispose of Container
Store for EHS Pickup in Regular Trash/
Recycling

Click to download full resolution via product page
Caption: Logical workflow for Sivelestat sodium waste disposal.

Disclaimer: The disposal recommendations provided are based on general laboratory safety
principles and available safety data sheets.[3] It is the user's responsibility to follow all
applicable federal, state, and local regulations, as well as institutional policies for waste
management.[3] Always consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Sivelestat Sodium: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662473#sivelestat-sodium-proper-disposal-

procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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